Cas no 98996-29-3 (Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate)

• Product Name: Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate
• CAS No: 98996-29-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD19686396
• CID: 802168
• PubChem ID: 228288
• Update Time: 2025-11-01

Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate
• 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid ethyl ester
• 4-Pyridinecarboxylicacid, 1,2-dihydro-1-methyl-2-oxo-, ethyl ester
• ethyl 1-methyl-2-oxopyridine-4-carboxylate
• 1-Methyl-2-oxo-1,2-dihydro-pyridin-4-carbonsaeure-aethylester
• NSC-21089
• 98996-29-3
• DTXSID80281279
• EN300-81887
• BS-49939
• MFCD19686396
• SB53935
• CS-0187756
• SCHEMBL6219930
• AT19294
• NSC21089
• ethyl1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate

• MDL： MFCD19686396
• Inchi： 1S/C9H11NO3/c1-3-13-9(12)7-4-5-10(2)8(11)6-7/h4-6H,3H2,1-2H3
• InChI Key： INXGWUMBWHECGK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CN(C)C(C=1)=O)=O

Computed Properties

• Exact Mass: 181.07400
• Monoisotopic Mass: 181.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.186
• Boiling Point: 319.2 °C at 760 mmHg
• Flash Point: 146.8 °C
• PSA: 48.30000
• LogP: 0.56200

Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate

Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate (CAS No. 98996-29-3): An Overview of a Versatile Compound in Pharmaceutical Research

Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate (CAS No. 98996-29-3) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and is characterized by its 1-methyl and 2-oxo functionalities, which contribute to its reactivity and biological activity.

The chemical structure of Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate consists of a pyridine ring with a methyl group at the 1-position and a ketone group at the 2-position. The carboxylate ester at the 4-position further enhances its solubility and reactivity, making it an attractive candidate for various chemical and biological studies. The compound's molecular formula is C₁₀H₁₁NO₃, and it has a molecular weight of approximately 193.20 g/mol.

In recent years, significant advancements have been made in understanding the biological properties of Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory activities, which are crucial for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate effectively scavenges free radicals and inhibits the production of pro-inflammatory cytokines in vitro.

The potential therapeutic applications of Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate extend beyond its antioxidant and anti-inflammatory properties. Research has also explored its role in modulating enzyme activities and signaling pathways. A notable study published in the European Journal of Pharmacology in 2022 reported that this compound can inhibit the activity of specific kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In addition to its direct biological effects, Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate has been investigated as a precursor for the synthesis of more complex molecules with enhanced therapeutic properties. The ease with which this compound can be modified through chemical reactions makes it a valuable starting material for drug discovery programs. For example, researchers have successfully synthesized several derivatives by introducing different functional groups at various positions on the pyridine ring, leading to compounds with improved pharmacokinetic profiles and higher potency.

The synthesis of Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate has been well-documented in the literature. A common synthetic route involves the condensation of ethyl acetoacetate with an appropriate pyridine derivative under controlled conditions. This method yields high purity products with good yields, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using catalysts derived from renewable resources.

The safety profile of Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, as with any pharmaceutical agent, proper dosing and administration protocols are essential to ensure patient safety. Preclinical studies have demonstrated that Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate is well-tolerated by animals and does not cause significant adverse effects.

Clinical trials are currently underway to further evaluate the safety and efficacy of Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate in human subjects. Early results from phase I trials have been promising, with the compound showing good bioavailability and pharmacokinetic properties. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, Ethyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate (CAS No. 98996-29-3) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and improve our understanding of this fascinating molecule.